![molecular formula C6H7BrN2O B2585814 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine CAS No. 1429903-85-4](/img/structure/B2585814.png)
3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
Description
3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine is a heterocyclic compound that has attracted significant attention from the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is synthesized using a variety of methods, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine:
Pharmaceutical Development
3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine is being explored for its potential in drug discovery and development. Its unique structure allows it to interact with various biological targets, making it a candidate for the development of new therapeutic agents. Researchers are investigating its potential as an anti-inflammatory, anticancer, and antimicrobial agent .
Chemical Synthesis
This compound is valuable in organic chemistry for the synthesis of more complex molecules. Its bromine atom can participate in various substitution reactions, making it a versatile intermediate in the synthesis of heterocyclic compounds. This utility is crucial for developing new materials and pharmaceuticals .
Biological Probes
Scientists use 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine as a biological probe to study enzyme functions and interactions. Its ability to bind to specific enzymes allows researchers to investigate enzyme mechanisms and identify potential inhibitors, which is essential for drug discovery .
Material Science
In material science, this compound is being studied for its potential in creating novel materials with unique properties. Its incorporation into polymers and other materials can enhance their thermal stability, mechanical strength, and other desirable properties, making it useful in various industrial applications .
Agricultural Chemistry
Research is also focusing on the application of 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine in agriculture. It is being evaluated for its potential as a pesticide or herbicide due to its ability to disrupt specific biological pathways in pests and weeds, offering a new approach to crop protection .
Neuroscience Research
This compound is being explored for its effects on the central nervous system. Researchers are investigating its potential to modulate neurotransmitter systems, which could lead to the development of new treatments for neurological disorders such as depression, anxiety, and epilepsy.
Analytical Chemistry
Finally, this compound is used in analytical chemistry as a standard or reagent in various analytical techniques. Its well-defined chemical properties make it suitable for calibration and validation of analytical methods, ensuring accuracy and reliability in chemical analysis.
Pharmaceutical Development Chemical Synthesis Biological Probes Material Science Agricultural Chemistry Neuroscience Research : Environmental Science : Analytical Chemistry
properties
IUPAC Name |
3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c7-5-4-8-9-2-1-3-10-6(5)9/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWKRQSQTGUGFAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)Br)OC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine | |
CAS RN |
1429903-85-4 |
Source
|
| Record name | 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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